Cas no 1521161-09-0 (1-(3-Fluoro-4-methoxyphenyl)cyclopentanecarbonitrile)

• Product name: 1-(3-Fluoro-4-methoxyphenyl)cyclopentanecarbonitrile
• CAS No: 1521161-09-0
• MF: C₁₃H₁₄FNO
• MW: 219.254766941071
• MDL: MFCD28466260
• CID: 4608052

1-(3-Fluoro-4-methoxyphenyl)cyclopentanecarbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(3-Fluoro-4-methoxyphenyl)cyclopentanecarbonitrile

• MDL： MFCD28466260
• Inchi： 1S/C13H14FNO/c1-16-12-5-4-10(8-11(12)14)13(9-15)6-2-3-7-13/h4-5,8H,2-3,6-7H2,1H3
• InChI Key： GMYWKCGDSRRWGP-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(OC)C(F)=C2)(C#N)CCCC1

Additional information on 1-(3-Fluoro-4-methoxyphenyl)cyclopentanecarbonitrile

Comprehensive Overview of 1-(3-Fluoro-4-methoxyphenyl)cyclopentanecarbonitrile (CAS No. 1521161-09-0)

1-(3-Fluoro-4-methoxyphenyl)cyclopentanecarbonitrile (CAS No. 1521161-09-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This nitrile derivative features a cyclopentane ring attached to a fluorinated methoxyphenyl group, making it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industries are increasingly interested in this compound due to its potential applications in drug discovery and material science.

The molecular structure of 1-(3-Fluoro-4-methoxyphenyl)cyclopentanecarbonitrile includes a cyclopentanecarbonitrile core, which is known for its versatility in chemical reactions. The presence of a fluoro and methoxy substituent on the phenyl ring enhances its electronic properties, making it suitable for cross-coupling reactions and other advanced synthetic methodologies. These characteristics align with current trends in green chemistry and sustainable synthesis, topics that are highly searched in academic and industrial circles.

One of the key reasons CAS No. 1521161-09-0 is trending is its role in the development of novel therapeutic agents. The fluorophenyl moiety is a common pharmacophore in medicinal chemistry, often associated with improved metabolic stability and bioavailability. This compound is frequently explored in the context of central nervous system (CNS) drugs and anti-inflammatory agents, addressing growing concerns in neurodegenerative diseases and chronic inflammation—topics that dominate healthcare discussions today.

In agrochemical applications, 1-(3-Fluoro-4-methoxyphenyl)cyclopentanecarbonitrile serves as a precursor for herbicides and fungicides. The nitrile functional group is particularly valuable in designing molecules with targeted activity against plant pathogens. With the global push for sustainable agriculture and reduced environmental impact, researchers are actively investigating this compound's potential in next-generation crop protection solutions—a hot topic in both scientific literature and industry reports.

The synthesis of 1-(3-Fluoro-4-methoxyphenyl)cyclopentanecarbonitrile typically involves multi-step organic reactions, including cyclization and fluorination processes. Recent advancements in catalytic methods have made its production more efficient, reducing waste and energy consumption. These improvements resonate with the broader demand for eco-friendly chemical processes, a subject frequently queried in academic databases and patent searches.

From a commercial perspective, the demand for CAS No. 1521161-09-0 is steadily increasing, driven by its applications in high-value industries. Suppliers and manufacturers are optimizing their processes to meet the needs of pharmaceutical and agrochemical companies, ensuring consistent quality and scalability. Market analysts highlight this compound as part of the growing niche for fluorinated building blocks, which are essential in modern drug design.

Safety and handling of 1-(3-Fluoro-4-methoxyphenyl)cyclopentanecarbonitrile follow standard laboratory protocols for nitrile-containing compounds. While not classified as highly hazardous, proper ventilation and personal protective equipment (PPE) are recommended during its use. This practical information is often sought by laboratory technicians and process chemists, reflecting the compound's relevance in real-world applications.

In summary, 1-(3-Fluoro-4-methoxyphenyl)cyclopentanecarbonitrile (CAS No. 1521161-09-0) represents a critical intermediate in contemporary chemical research. Its structural features and functional groups make it indispensable for developing innovative solutions in medicine and agriculture. As scientific inquiries and industrial demands evolve, this compound is poised to remain at the forefront of cutting-edge chemistry, addressing some of the most pressing challenges in health and sustainability.